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Compound of Interest

Compound Name: 5-(4-Fluorophenoxy)valeric Acid
CAS No.: 347867-75-8
Cat. No.: B1322480

Get Quote

Executive Summary & Chemical Identification

Do not treat this compound as a standard organic acid. While 5-(4-Fluorophenoxy)valeric
acid shares carboxylic acid functionality with common reagents like benzoic acid, the presence
of the fluorinated ether moiety dictates a specific waste stream. Improper disposal (e.g., mixing
with non-halogenated solvents) can result in regulatory fines and damage to incinerator
infrastructure due to the formation of hydrofluoric acid (HF) during combustion.

Chemical Profile
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Parameter Specification

Chemical Name 5-(4-Fluorophenoxy)valeric Acid

347867-75-8 (Distinct from the phenyl analog

CAS Number 24484.22.8)

Formula C11H13FOs

Molecular Weight 212.22 g/mol

Physical State Solid (White to light yellow powder)

Acidity (pKa) ~4.7 (Carboxylic acid)

Primary Hazard Skin/Eye Irritant (H315, H319); Halogenated

Waste Characterization & Segregation Logic

Effective disposal relies on understanding the "Why." This compound presents a dual-hazard
profile for waste management:

e Acidity: It is corrosive to metal containers if wet.

o Halogen Content (Fluorine): Upon incineration, the C-F bond breaks to form HF (Hydrofluoric
Acid), necessitating incinerators equipped with alkaline scrubbers.

The Segregation Directive

You must segregate this waste from Non-Halogenated streams.

(4 CORRECT Stream: Halogenated Organic Waste.[1][2]
« X INCORRECT Stream: Non-Halogenated Solvents (e.g., Acetone, Ethanol waste).

« X INCORRECT Stream: Aqueous Acid Waste (unless <2% organic content, but generally
avoid mixing organics into aqueous streams).

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)
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Use this protocol for the pure powder.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use
metal cans (corrosion risk from acid).

o Labeling: Apply a hazardous waste label.
o Primary Constituent: 5-(4-Fluorophenoxy)valeric Acid.[3][4]
o Hazard Checkbox: Toxic, Irritant.
o Critical Note: Write "SOLID HALOGENATED ORGANIC" clearly on the tag.

o Transfer: Transfer solid directly. Do not dissolve it in solvent just to dispose of it (this
increases waste volume and cost).

o Storage: Store in the Solid Waste satellite accumulation area, separate from oxidizers.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Use this protocol if the compound is dissolved in solvents (e.g., DCM, Ethyl Acetate).
e Solvent Compatibility Check:

o If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the Halogenated
Solvent carboy.

o If dissolved in Non-Halogenated Solvents (e.g., Methanol): Because the solute contains
Fluorine, the entire mixture must now be classified as Halogenated Waste.

e pH Check: If the reaction mixture was acidified (e.g., with HCI or H2SOa4), check pH.

o Action: If pH < 2, consider neutralizing to pH 5-9 with Sodium Bicarbonate solution before
adding to the organic waste drum to prevent drum corrosion and gas evolution.

e Accumulation: Pour into the "Halogenated Organic Waste" carboy (typically yellow or green
label depending on facility).
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Scenario C: Contaminated Debris (Gloves, Weigh Boats)

e Bagging: Place contaminated gloves, paper towels, and weigh boats into a clear heavy-duty
polyethylene bag (minimum 4 mil thickness).

e Secondary Containment: Place the bag inside the Solid Hazardous Waste drum.

» Prohibition: Do not throw in regular trash. The fluorinated residue persists in the

environment.

Emergency Spill Management

Spill Response for Solid Powder:

PPE: Nitrile gloves, safety goggles, lab coat, and N95 dust mask (to prevent inhalation of
acidic dust).

o Containment: Cover the spill with a dry absorbent pad or paper towels to minimize dust
generation.

o Neutralization (Optional but Recommended): If the surface is wet or sensitive, lightly dust
with Sodium Carbonate (Soda Ash) or Sodium Bicarbonate.

o Cleanup: Sweep up carefully using a dustpan and brush dedicated to hazardous waste.

» Disposal: Place all spill debris into the Solid Hazardous Waste container (Scenario C).

Decontamination: Wipe the surface with a soap/water solution, followed by a water rinse.

Visual Decision Tree (Workflow)
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Waste Generation:
5-(4-Fluorophenoxy)valeric Acid

What is the physical state?
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DISPOSE: Solid Hazardous Waste Bin DISPOSE: Halogenated Liquid Waste Carboy

(Label: Halogenated Organic Solid) (Do NOT mix with acids/oxidizers)

Click to download full resolution via product page

Figure 1: Decision logic for segregating fluorinated organic acid waste streams. Note that non-
halogenated solvents become halogenated waste streams once this compound is added.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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